3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C18H14FNO3S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: (5Z)-3-[(4-fluorophenyl)methyl]-5-[(2-methoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H14FNO3S/c1-23-15-5-3-2-4-13(15)10-16-17(21)20(18(22)24-16)11-12-6-8-14(19)9-7-12/h2-10H,11H2,1H3/b16-10-
• InChI Key: OKFZNTLFBUIASJ-YBEGLDIGSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F
• SMILES: COC1=CC=CC=C1C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F

Description

3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione, also known as FBMD, is a thiazolidinedione derivative that has gained significant attention in recent years. FBMD has been extensively studied for its potential applications in scientific research due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, it is believed to act through multiple pathways. 3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to inhibit the activity of enzymes involved in cancer cell proliferation and induce apoptosis in cancer cells. It also activates peroxisome proliferator-activated receptor-gamma (PPAR-γ), which plays a crucial role in glucose and lipid metabolism.
Biochemical and Physiological Effects
3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce blood glucose levels and improve insulin sensitivity in diabetic animal models. 3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has also been shown to have anti-inflammatory effects and reduce the production of pro-inflammatory cytokines. Additionally, 3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. 3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is also stable under normal laboratory conditions, making it suitable for long-term storage. However, 3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has some limitations. It has low solubility in water, which can make it difficult to administer in animal models. Additionally, the mechanism of action of 3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has several potential future directions for scientific research. It has been shown to have anticancer, antidiabetic, and anti-inflammatory properties, and may be useful in the treatment of various diseases. Further studies are needed to fully understand the mechanism of action of 3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione and its potential applications in medicine. Additionally, more research is needed to determine the safety and efficacy of 3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione in humans.

Synthesis Methods

3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione can be synthesized through a simple and efficient method. The synthesis involves the reaction of 4-fluorobenzylamine with 2-methoxybenzaldehyde in ethanol to yield 3-(4-fluorobenzyl)-5-(2-methoxybenzylidene)thiazolidine-2,4-dione. The final product is obtained after the reaction mixture is treated with acetic acid and recrystallized from ethanol.

Scientific Research Applications

3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been widely used in scientific research due to its potential applications in various fields. It has been studied for its anticancer, antidiabetic, and anti-inflammatory properties. 3-(4-Fluorobenzyl)-5-(2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.